1-(4-Bromophenyl)-2-((4-bromophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-bromophenyl)-2-(4-bromophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H16Br2N2O2S/c20-15-5-3-14(4-6-15)19-18-2-1-11-22(18)12-13-23(19)26(24,25)17-9-7-16(21)8-10-17/h1-11,19H,12-13H2
• InChI Key: YZQXHNLSVXWBKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C19H16Br2N2O2S
• Molecular Weight: 496.2 g/mol

Description

1-(4-Bromophenyl)-2-((4-bromophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H16Br2N2O2S and its molecular weight is 496.22. The purity is usually 95%.
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Scientific Research Applications

Pyrazine Derivatives in Pharmacology

Pyrazine derivatives, including compounds structurally related to "1-(4-Bromophenyl)-2-((4-bromophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine," have been extensively evaluated for their pharmacological activities. These activities range from antimycobacterial, antibacterial, antifungal, antidiabetic, diuretic, anticancer, antiviral, hypnotic, to analgesic effects. The rapid growth in the number of investigated compounds and the spectrum of their biological activities highlight the potential of pyrazine derivatives in pharmaceutical development. Particularly promising areas include their use as inhibitors of protein kinases for antiproliferative applications and inhibitors of β-secretase for the treatment of Alzheimer’s disease (Doležal & Zítko, 2015).

Sulfonamide Inhibitors and Their Applications

Sulfonamide compounds, which may be structurally or functionally related to aspects of the mentioned chemical, are significant for their roles as synthetic bacteriostatic antibiotics and their presence in various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. They exhibit a broad range of applications from antiviral and anticancer agents to potential treatments for Alzheimer’s disease. Despite being known for over 100 years, sulfonamides continue to be an important class of compounds leading to valuable drugs for a variety of conditions (Gulcin & Taslimi, 2018).